molecular formula C14H9BrN4O2 B8439030 N-(3-(1,3,4-oxadiazol-2-yl)phenyl)-4-bromopicolinamide

N-(3-(1,3,4-oxadiazol-2-yl)phenyl)-4-bromopicolinamide

Cat. No. B8439030
M. Wt: 345.15 g/mol
InChI Key: MVYRGCQONOVUHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-(1,3,4-oxadiazol-2-yl)phenyl)-4-bromopicolinamide is a useful research compound. Its molecular formula is C14H9BrN4O2 and its molecular weight is 345.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(3-(1,3,4-oxadiazol-2-yl)phenyl)-4-bromopicolinamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(1,3,4-oxadiazol-2-yl)phenyl)-4-bromopicolinamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-(3-(1,3,4-oxadiazol-2-yl)phenyl)-4-bromopicolinamide

Molecular Formula

C14H9BrN4O2

Molecular Weight

345.15 g/mol

IUPAC Name

4-bromo-N-[3-(1,3,4-oxadiazol-2-yl)phenyl]pyridine-2-carboxamide

InChI

InChI=1S/C14H9BrN4O2/c15-10-4-5-16-12(7-10)13(20)18-11-3-1-2-9(6-11)14-19-17-8-21-14/h1-8H,(H,18,20)

InChI Key

MVYRGCQONOVUHA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)NC(=O)C2=NC=CC(=C2)Br)C3=NN=CO3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-bromopyridine-2-carboxylic acid (3.76 g, 18.6 mmol), 3-[1,3,4]oxadiazol-2-yl-phenylamine (3.0 g, 18.6 mmol), (2-(7-Aza-1H-benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (HATU) (7.1 g, 18.7 mmol), and diisopropylethylamine (15 mL) in N,N-dimethylformamide was stirred at room temperature for 1 hour. The solvent was removed under reduced pressure, and the residue was stirred with acetonitrile (40 mL) and water (40 mL). The solid thus obtained was isolated by filtration, washed with water (20 mL), acetonitrile (20 mL) and diethyl ether (40 mL), and dried under reduced ressure to give N-(3-(1,3,4-oxadiazol-2-yl)phenyl)-4-bromopicolinamide as a white powder (5.2 g, 15.0 mmol, 81% yield).
Quantity
3.76 g
Type
reactant
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.